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Compound of Interest

Compound Name: Dihydroartemisinin impurity F

CAS No.: 173427-03-7

Cat. No.: B109370

Get Quote

Executive Summary
In the development of artemisinin-based combination therapies (ACTs), the stability of the

active pharmaceutical ingredient (API), Dihydroartemisinin (DHA), is a critical quality attribute.

[1] Dihydroartemisinin Impurity F (molecular formula

) represents a specific oxidative degradation product resulting from the ring-opening and
rearrangement of the artemisinin sesquiterpene skeleton.[1]

Unlike simple hydrolysis products, Impurity F involves the loss of a carbon atom (C15

C14) and the oxidation of the resulting terminal group to a carboxylic acid. Its presence serves
as a sensitive marker for oxidative stress and thermal instability during the manufacturing and
storage of DHA. This guide provides a comprehensive technical analysis of Impurity F, defining
its formation mechanism, analytical detection strategies, and control measures.

Chemical Identity and Structural Logic
Impurity F is a "seco" derivative, meaning the characteristic ring system of the parent

compound has been cleaved.
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Nomenclature and Identifiers[2][3][4][5]
Parameter Specification

Common Name Dihydroartemisinin Impurity F

Chemical Name (IUPAC)
(R)-2-((1S,3S,4R)-4-methyl-2-oxo-3-(3-

oxobutyl)cyclohexyl)propanoic acid

CAS Registry Number 173427-03-7

Molecular Formula

Molecular Weight 254.32 g/mol

Structural Class Seco-artemisinin; Dicarbonyl carboxylic acid

Structural Comparison
The transformation from Dihydroartemisinin (

) to Impurity F (

) involves significant structural rearrangement:

Loss of the Peroxide Bridge: The 1,2,4-trioxane ring, critical for antimalarial activity, is

cleaved.

Carbon Loss: The bridge carbon (C12 in artemisinin numbering) is excised, reducing the

carbon count from 15 to 14.

Oxidation State Change: The hemiacetal group of DHA is converted, through an aldehyde

intermediate (Impurity A), into a carboxylic acid (Impurity F).

Mechanism of Formation
The formation of Impurity F is a multi-step degradation pathway driven by acid catalysis and

oxidation. It typically occurs in two phases: Thermolysis/Hydrolysis followed by Oxidation.

Degradation Pathway
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Ring Opening: Under acidic conditions or thermal stress, the metastable 1,2,4-trioxane ring

of DHA opens.[1]

Rearrangement & Elimination: The structure rearranges, leading to the extrusion of a one-

carbon fragment (likely as formaldehyde or formate) and the formation of a keto-aldehyde

intermediate (

, known as Impurity A).[1]

Oxidation: The aldehyde moiety of Impurity A is susceptible to oxidation (from air or dissolved

oxygen), converting it into the carboxylic acid moiety of Impurity F (

).

Pathway Visualization
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Caption: Step-wise degradation pathway of Dihydroartemisinin to Impurity F via the aldehyde

intermediate (Impurity A).

Analytical Strategy
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Detecting Impurity F requires specific chromatographic conditions due to its acidic nature and

lack of a strong chromophore.

HPLC/UPLC Method Parameters
The carboxylic acid group on Impurity F means its retention time is highly pH-dependent.[1] A

low pH mobile phase is mandatory to suppress ionization (

) and increase retention on a C18 column.[1]

Parameter Protocol Specification Rationale

Column
C18 (L1), 150 x 4.6 mm, 3.5

µm

Standard stationary phase for

hydrophobic interaction.[1]

Mobile Phase A
0.1% Formic Acid or

Phosphate Buffer pH 3.0

Acidic pH suppresses

carboxylic acid ionization,

sharpening the peak.

Mobile Phase B Acetonitrile (ACN)

Strong organic modifier for

elution of hydrophobic

skeleton.

Gradient 40% B to 80% B over 15 mins

Ensures separation of the

polar acid (Impurity F) from

neutral DHA.

Flow Rate 1.0 mL/min
Standard flow for 4.6 mm ID

columns.

Detection (UV) 210 nm

Impurity F lacks conjugation;

low UV is required for carbonyl

detection.

Detection (MS) ESI Negative Mode

Carboxylic acids ionize well in

negative mode (

).[1]

Mass Spectrometry Identification
When using LC-MS for confirmation, look for the following signals:
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Ionization Mode: Electrospray Ionization (ESI), Negative Mode preferred.[1]

Parent Ion (

):m/z 253.3[1]

Adducts: In positive mode (

), look for m/z 255.3 or sodium adduct (

) at m/z 277.3.[1]

Control & Mitigation Strategies
The presence of Impurity F indicates not just thermal degradation, but specifically oxidative

instability.

Process Control Workflow
To minimize Impurity F, the manufacturing process must control the "Aldehyde to Acid"

oxidation step.

DHA Synthesis
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Caption: Critical Control Points (CCPs) for mitigating Impurity F formation during manufacturing

and storage.

Practical Recommendations
Nitrogen Purging: During the drying of DHA, ensure an inert nitrogen atmosphere. The

precursor (Impurity A) oxidizes to Impurity F rapidly in air.

pH Management: Ensure all traces of reduction reagents (e.g., sodium borohydride) are

neutralized, but avoid strong acids which catalyze the initial ring opening.

Cold Chain: Store reference standards and API at 2-8°C. Impurity F formation is accelerated

significantly >40°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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